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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexene

Cat. No.: B14642979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,5-
Dimethylcyclohexene, with a primary focus on its boiling point. This information is critical for
professionals in research, chemical synthesis, and drug development who require a thorough
understanding of this compound's behavior for handling, purification, and reaction design.

Core Physical and Chemical Properties

3,5-Dimethylcyclohexene is a cyclic alkene with the molecular formula C8H14 and a
molecular weight of approximately 110.20 g/mol .[1][2] Its structure consists of a six-membered
carbon ring with a double bond and two methyl group substituents. The precise positioning of
these functional groups influences its physical characteristics.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3,5-
Dimethylcyclohexene for easy reference and comparison.
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Property Value Unit Source(s)
Boiling Point 122.5 °C at 760 mmHg [3]

398.00 + 3.00 K [4]

Density 0.788 g/cm3 [3]

Flash Point 6.8 °C [3]
Refractive Index 1.438 [3]

Molecular Weight 110.19700 g/mol [2][3]

LogP (Octanol/Water

N o 2.60860 [31[4]

Partition Coefficient)
Enthalpy of

o 33.81 kJ/mol [4]
Vaporization (AvapH®)
Critical Temperature

598.94 K [4]

(Te)
Critical Pressure (Pc) 3163.27 kPa [4]

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] For a volatile organic compound like 3,5-Dimethylcyclohexene, several
established methods can be employed for accurate determination. The following outlines a
common and reliable experimental protocol.

Methodology: Boiling Point Determination via Simple
Distillation

This method is suitable for purifying the compound and concurrently determining its boiling
point.[6][7]

Apparatus:

e Round-bottom flask (distilling flask)
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e Heating mantle or sand bath

e Clamps and stand

« Distillation head with a port for a thermometer
e Condenser

e Receiving flask

e Thermometer

» Boiling chips or a magnetic stirrer

e Barometer

Procedure:

e Preparation: Place approximately 5 mL of 3,5-Dimethylcyclohexene into the distilling flask
along with a few boiling chips to ensure smooth boiling.[7]

o Apparatus Assembly: Assemble the simple distillation apparatus as shown in the standard
laboratory technique. Ensure the thermometer bulb is positioned just below the side arm of
the distillation head to accurately measure the temperature of the vapor that is distilling.[7]

e Heating: Gently and uniformly heat the distilling flask.

« Distillation: As the liquid boils, the vapor will rise, surround the thermometer bulb, and then
pass into the condenser where it will liquefy and be collected in the receiving flask.

o Temperature Reading: Record the temperature when the liquid is actively distilling and the
temperature reading on the thermometer remains constant. This stable temperature is the
boiling point of the substance at the recorded atmospheric pressure.[6]

e Pressure Correction: Record the barometric pressure. If the atmospheric pressure is not 760
mmHg, a correction may be necessary to report the normal boiling point.

Factors Influencing Boiling Point
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The boiling point of a molecule is primarily determined by the strength of its intermolecular
forces. For a non-polar molecule like 3,5-Dimethylcyclohexene, London dispersion forces are
the most significant. The following diagram illustrates the key factors that influence the boiling
point of such a compound.
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Caption: Logical relationship of factors affecting the boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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